![molecular formula C23H20N2O2 B264223 (6E)-6-[4-(2,3,5-trimethylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one](/img/structure/B264223.png)
(6E)-6-[4-(2,3,5-trimethylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(6E)-6-[4-(2,3,5-trimethylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound is a quinazolinone derivative that exhibits a range of biological activities, including anti-cancer, anti-inflammatory, and anti-microbial properties.
Mechanism of Action
The mechanism of action of (6E)-6-[4-(2,3,5-trimethylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one involves the inhibition of various cellular pathways. It inhibits the activity of the NF-κB pathway, which is involved in the regulation of inflammation and cancer cell proliferation. It also inhibits the activity of the PI3K/Akt pathway, which is involved in the regulation of cell survival and proliferation.
Biochemical and Physiological Effects:
This compound exhibits a range of biochemical and physiological effects. It inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are involved in the pathogenesis of various inflammatory diseases. It also induces apoptosis in cancer cells by activating the caspase pathway. Additionally, it inhibits the growth of bacteria and fungi by disrupting their cell membranes.
Advantages and Limitations for Lab Experiments
The advantages of using (6E)-6-[4-(2,3,5-trimethylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one in lab experiments include its potent biological activities and its relatively simple synthesis method. However, its limitations include its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the research on (6E)-6-[4-(2,3,5-trimethylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one. One direction is to investigate its potential applications in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Another direction is to explore its potential applications in the treatment of microbial infections, such as bacterial and fungal infections. Additionally, further studies could be conducted to optimize its synthesis method and improve its solubility in water.
Synthesis Methods
The synthesis of (6E)-6-[4-(2,3,5-trimethylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one involves the reaction of 2,3,5-trimethylphenol with 2-chloro-5-nitrobenzoic acid to form 4-(2,3,5-trimethylphenoxy)-2-chloro-5-nitrobenzoic acid. This intermediate is then reacted with anthranilic acid to form (2,3,5-trimethylphenoxy)quinazolin-4(3H)-one. Finally, the cyclization of this intermediate with cyclohexane-1,3-dione yields this compound.
Scientific Research Applications
(6E)-6-[4-(2,3,5-trimethylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one has been extensively studied for its potential applications in medicinal chemistry. It exhibits anti-cancer properties by inhibiting the proliferation of cancer cells and inducing apoptosis. It also has anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, it has anti-microbial properties by inhibiting the growth of bacteria and fungi.
Properties
Molecular Formula |
C23H20N2O2 |
---|---|
Molecular Weight |
356.4 g/mol |
IUPAC Name |
(6E)-6-[4-(2,3,5-trimethylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one |
InChI |
InChI=1S/C23H20N2O2/c1-14-12-15(2)16(3)21(13-14)27-23-17-8-4-6-10-19(17)24-22(25-23)18-9-5-7-11-20(18)26/h4-13,24H,1-3H3/b22-18+ |
InChI Key |
VUHTVHKTTGHWSJ-RELWKKBWSA-N |
Isomeric SMILES |
CC1=CC(=C(C(=C1)OC2=N/C(=C/3\C=CC=CC3=O)/NC4=CC=CC=C42)C)C |
SMILES |
CC1=CC(=C(C(=C1)OC2=NC(=C3C=CC=CC3=O)NC4=CC=CC=C42)C)C |
Canonical SMILES |
CC1=CC(=C(C(=C1)OC2=NC(=C3C=CC=CC3=O)NC4=CC=CC=C42)C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.